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Compound of Interest

Compound Name: 1,3-Dichloroacetone

Cat. No.: B141476

CAS Number: 534-07-6 Molecular Formula: C3zH4Cl20

This technical guide provides an in-depth overview of 1,3-dichloroacetone, a versatile
bifunctional reagent with significant applications in organic synthesis and drug development.
This document is intended for researchers, scientists, and professionals in the pharmaceutical
and chemical industries, offering detailed information on its chemical properties, synthesis,
applications, and safety protocols.

Chemical and Physical Properties

1,3-Dichloroacetone is a crystalline solid that is denser than water and has limited solubility in
it, though it is soluble in organic solvents like ethanol and ether.[1] It is recognized for its high
reactivity, particularly in nucleophilic substitution reactions, owing to the electrophilic nature of
the carbon atoms adjacent to the chlorine atoms and the presence of a carbonyl group.[1]
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Property Value Reference
Molecular Weight 126.97 g/mol [2][3]
Appearance Wh-ite to pale yellow crystalline (1]
solid

Melting Point 39-41 °C [2]

Boiling Point 173 °C [2]

Density 1.383 g/mL at 25 °C [2]

Vapor Pressure <0.1 mmHg at 20 °C [2]

Solubility

Soluble in water, ethanol, and
diethyl ether.

Synthesis of 1,3-Dichloroacetone

Several methods for the synthesis of 1,3-dichloroacetone have been reported. A common

laboratory and industrial method involves the oxidation of 1,3-dichloro-2-propanol.

Experimental Protocol: Oxidation of 1,3-Dichloro-2-

propanol

This protocol is based on a method that improves yield and reduces reaction time.[5]

Materials:

Sulfuric acid

Water

Procedure:

1,3-dichloro-2-propanol

Sodium dichromate
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e In areaction vessel, combine 1,3-dichloro-2-propanol, sodium dichromate, and water.
 Stir the mixture at a constant temperature of 23-27 °C.
e Slowly add a solution of sulfuric acid dropwise to the reaction vessel.

o Continue stirring the mixture for 5 hours. The molar ratio of sodium dichromate to 1,3-
dichloro-2-propanol should be maintained at 1:2.

e Upon completion, the pure 1,3-dichloroacetone can be isolated. This method has been
reported to achieve a yield of 79.6%.[5]

Another approach involves a two-step process starting from the chlorination of acetone,
followed by the disproportionation of the resulting monochloroacetone.[6][7]

Synthesis of 1,3-Dichloroacetone

Synthesis Pathways

Acetone

Monochloroacetone Glycerol 1,3-Dichlorohydrin

Disproportionation (Pt catalyst) /Oxidation
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Caption: Key synthetic routes to 1,3-dichloroacetone.

Applications in Research and Drug Development

1,3-Dichloroacetone serves as a versatile building block in organic synthesis and has found
significant utility in drug development, particularly in peptide chemistry.

Organic Synthesis

o Intermediate: It is a key intermediate in the synthesis of various compounds, including citric
acid and the active pharmaceutical ingredient famotidine.[4][8]

o Cross-Aldol Reactions: It acts as an acceptor substrate in cross-aldol reactions with donor
substrates like acetone, cyclopentanone, and cyclohexanone.[4]

o Heterocyclic Synthesis: Its reactivity with ambident nucleophiles allows for the synthesis of
cyclic systems containing a chloromethyl moiety, which can be further functionalized.[9]

Drug Development and Peptide Chemistry

A significant application of 1,3-dichloroacetone in drug development is its use as a robust
reagent for preparing bicyclic peptides.[10] It acts as a bifunctional thiol-reactive agent to
selectively link free cysteine side chains via an SN2 reaction, forming a stable acetone-like
bridge.[10][11] This dimerization strategy can enhance the binding affinity, potency, and
proteolytic stability of peptides.[10][11]

Experimental Protocol: Dimerization of Cyclic Peptides

The following is a general procedure for the dimerization of cyclic peptide monomers using 1,3-
dichloroacetone.[10]

Materials:
o Cyclic peptide monomers with free cysteine residues
o Tris(2-carboxyethyl)phosphine (TCEP)

o Ammonium bicarbonate buffer (e.g., 50 mM, pH 8.0)
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e 1,3-dichloroacetone (DCA) solution (e.g., 40 mM in DMF)
o Water
o Dimethylformamide (DMF)

Procedure:

Prepare a stock solution of the peptide in water (e.g., 40 mM).

e Add TCEP (1.1 equivalents) to the peptide solution to ensure the cysteine thiol groups are in
their reduced state.

 Dilute the reaction mixture to a final peptide concentration of 4 mM with the ammonium
bicarbonate buffer.

 Allow the reduction to proceed for 15 minutes with gentle shaking.
o Add the first portion of the DCA solution (0.275 equivalents).

o Let the reaction proceed for 30 minutes. Monitor the reaction progress using a suitable
analytical technique such as RP-LCMS.

e Add the second portion of the DCA solution (0.275 equivalents).

e Continue to monitor the reaction until the desired dimer is formed.
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Experimental Workflow for Peptide Dimerization

Peptide Dimerization Workflow

Start: Cyclic Peptide Monomers (with Cys)

Reduction of Cysteine Thiols (TCEP)

;

Buffering to pH 8.0

:

Add 1st aliquot of 1,3-Dichloroacetone

;

Reaction (30 min)

;

Add 2nd aliquot of 1,3-Dichloroacetone

:

Reaction Completion

;

Analysis (RP-LCMS)

End: Bicyclic Dimeric Peptide

Click to download full resolution via product page

Caption: Workflow for the dimerization of cyclic peptides.
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Safety and Handling

1,3-Dichloroacetone is classified as a hazardous substance and must be handled with
extreme care.[1][4]

Hazards:

Toxicity: It is fatal if swallowed, inhaled, or absorbed through the skin.[2][12][13]

Corrosivity: It causes severe skin burns and eye damage.[2][13]

Irritation: It is a lachrymator (induces tearing) and a vesicant (causes blistering).[2]

Mutagenicity: It is suspected of causing genetic defects.[13]

Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][13]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2][13]

» Avoid inhalation of dust or vapors. Use respiratory protection if necessary.[2][13]
¢ Prevent contact with skin and eyes.[2][13]

o Keep away from heat, sparks, and open flames.[2]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Keep refrigerated at 2-8°C.[2]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
reducing agents.[2]

First Aid Measures:
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 Inhalation: Move the person to fresh air immediately. If not breathing, give artificial
respiration. Seek immediate medical attention.[2][12]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[2][12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.[2][12]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Seek immediate medical attention.[2][12]

Logical Relationships of 1,3-Dichloroacetone Applications

Applications Overview

1,3-Dichloroacetone
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\
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Caption: Applications of 1,3-dichloroacetone.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://pim-resources.coleparmer.com/sds/62496.pdf
https://cameochemicals.noaa.gov/chemical/3125
https://pim-resources.coleparmer.com/sds/62496.pdf
https://cameochemicals.noaa.gov/chemical/3125
https://pim-resources.coleparmer.com/sds/62496.pdf
https://cameochemicals.noaa.gov/chemical/3125
https://pim-resources.coleparmer.com/sds/62496.pdf
https://cameochemicals.noaa.gov/chemical/3125
https://www.benchchem.com/product/b141476?utm_src=pdf-body-img
https://www.benchchem.com/product/b141476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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